
Technical Guide: 4-Octylphenol-d4 Physical &
Chemical Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Octylphenol-d4

Cat. No.: B13443188

Get Quote

Core Application: Isotope Dilution Mass Spectrometry (IDMS) for Environmental & Biological

Monitoring

Executive Summary & Chemical Identity
4-Octylphenol-d4 is the deuterium-labeled isotopologue of 4-octylphenol. In analytical

applications, it is almost exclusively used as an Internal Standard (IS) for the quantification of

4-tert-octylphenol (4-t-OP), a degradation product of alkylphenol ethoxylate surfactants and a

potent endocrine-disrupting chemical (EDC).

Critical Distinction: Researchers must distinguish between the linear isomer (4-n-octylphenol)

and the branched isomer (4-tert-octylphenol or 4-(1,1,3,3-tetramethylbutyl)phenol). The

branched tert-isomer is the primary environmental contaminant. This guide focuses on the tert-

isomer variant of the d4 standard, as it is the industry standard for EPA and CDC protocols.

Chemical Structure & Isotopic Labeling
The deuterium labeling typically occurs on the phenolic ring (positions 2,3,5,6), providing a

stable mass shift (+4 Da) that resists back-exchange in protic solvents under neutral

conditions.
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Figure 1: Structural Anatomy of 4-tert-Octylphenol-d4
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Physicochemical Constants Table
Data synthesized from parent compound properties and isotopic adjustments.
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Property Value / Description Technical Note

Chemical Name
4-(1,1,3,3-

tetramethylbutyl)phenol-d4

tert-isomer (Standard for

Environmental Analysis)

CAS Number
Varies by label position

(Parent: 140-66-9)

Check CoA.[1] Common: 4-n-

OP-d4 is 1246815-03-1.

Molecular Formula C₁₄H₁₈D₄O

Molecular Weight ~210.35 g/mol
+4.03 Da shift from native

(206.32)

Appearance
White to off-white

flakes/powder
Crystalline solid at RT

Melting Point 79 – 82 °C

n-isomer melts lower (44-45

°C). Use MP to verify isomer

identity.

Boiling Point ~280 °C

pKa ~10.3
Phenolic proton; ionizes in

basic pH (ESI Negative).

Log Kow 4.12 – 4.8

Highly lipophilic; requires

organic solvents (MeOH,

Acetone).

Water Solubility Insoluble (~7–19 mg/L)
Critical: Do not prepare

aqueous stock solutions.

Physical & Chemical Behaviors[1][2][3][4][5][6][7][8]
[9][10]
Solubility & Stability Profiles

Solvent Compatibility: High solubility in Methanol (MeOH), Acetone, and Dichloromethane

(DCM).

Stock Preparation: Primary stocks (e.g., 100 µg/mL) should be prepared in pure Methanol.
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Aqueous Instability: In water, 4-Octylphenol-d4 will adsorb rapidly to glass and plastic

surfaces due to its high Log Kow.

Protocol Adjustment: When spiking into aqueous samples, ensure the organic solvent

content is sufficient to prevent precipitation, or spike directly into the sample immediately

prior to extraction.

Mass Spectrometry Characteristics (ESI-)
In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), 4-Octylphenol-d4 is

analyzed using Negative Electrospray Ionization (ESI-).

Precursor Ion: [M-H]⁻ at m/z 209 (approx).

Product Ions: Fragmentation typically involves the cleavage of the alkyl chain or ring

fragmentation.

Isotope Effect: Deuterium is slightly more lipophilic than Hydrogen. On C18 columns, the d4-

analog may elute slightly earlier (0.05 - 0.1 min) than the native compound. This "retention

time shift" must be accounted for in the integration window.

Figure 2: ESI(-) Fragmentation Pathway for IDMS Quantification
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Analytical Application: EPA Method 559 Adaptation
Target Audience: Lab Managers and Senior Analysts.

This protocol outlines the use of 4-Octylphenol-d4 as a surrogate/internal standard for

correcting matrix effects and recovery losses in drinking water or biological fluids.

A. Stock Solution Management
Primary Stock: Dissolve 10 mg of 4-Octylphenol-d4 in 10 mL of LC-MS grade Methanol.

(Conc: 1 mg/mL).

Storage: Store at -20°C in amber glass vials with PTFE-lined caps. Shelf life: 12 months.

Verification: Verify isotopic purity (>98%) to ensure no contribution to the native analyte

signal (m/z 205).

B. Sample Extraction Workflow (Solid Phase Extraction)
Causality: Direct injection is rarely feasible due to sensitivity limits and matrix suppression. SPE

concentrates the analyte and removes salts.

Conditioning: SPE Cartridge (C18 or Polymeric Divinylbenzene) -> 5 mL MeOH -> 5 mL

Water.

Loading: Acidify sample (pH < 2) to protonate the phenol (ensure it is neutral for C18

retention).

Spiking: Add 4-Octylphenol-d4 IS to the sample before loading.

Why? This corrects for extraction efficiency losses.

Wash: 5 mL 5% MeOH in Water (Removes polar interferences).

Elution: 5 mL Methanol (or MeOH/MTBE mix).
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Concentration: Evaporate to dryness under Nitrogen (avoid heat >40°C to prevent

volatilization) and reconstitute in 50:50 MeOH:Water.

Figure 3: IDMS Quantification Workflow
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Handling, Stability & Safety (E-E-A-T)
Safety Profile

Endocrine Disruption: 4-Octylphenol is a known xenoestrogen. Treat the d4-isotope with the

same rigorous containment as the native compound.
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Handling: Use a fume hood. Wear nitrile gloves (latex is permeable to many organic solvents

used with this compound).

Corrosivity: Causes severe skin burns and eye damage.[2][3]

Storage & Stability[2][7][10][11][12][13]
Proton Exchange Risk: While ring-deuteration is stable, avoid storing the standard in protic

solvents (like water or alcohols) at high temperatures or extreme pH for extended periods, as

this could theoretically promote slow exchange, though unlikely with ring-labels.

Adsorption: Never store dilute working standards (<1 µg/mL) in plastic containers. Use

silanized glass to prevent wall adsorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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